molecular formula C8H12O2 B6214665 rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol CAS No. 29946-76-7

rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol

Cat. No.: B6214665
CAS No.: 29946-76-7
M. Wt: 140.2
InChI Key:
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Description

Rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.2. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol involves a series of reactions starting from commercially available starting materials. The key steps include the formation of the bicyclic ring system and the introduction of the hydroxyl group at the appropriate position.", "Starting Materials": [ "Cyclopentadiene", "Ethyl vinyl ether", "Sodium hydride", "Methanol", "Hydrogen peroxide", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with ethyl vinyl ether in the presence of sodium hydride to form the bicyclic ring system.", "Step 2: The resulting product is then treated with hydrogen peroxide to form a hydroperoxide intermediate.", "Step 3: Reduction of the hydroperoxide intermediate with sodium borohydride yields the corresponding alcohol.", "Step 4: The alcohol is then treated with acetic acid to form the acetate ester.", "Step 5: Saponification of the acetate ester with sodium bicarbonate in water yields the final product, rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol." ] }

CAS No.

29946-76-7

Molecular Formula

C8H12O2

Molecular Weight

140.2

Purity

95

Origin of Product

United States

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